Cas no 1239205-21-0 (2-bromo-N,N-dimethyl-1H-imidazole-1-sulfonamide)

• Product Name: 2-bromo-N,N-dimethyl-1H-imidazole-1-sulfonamide
• CAS No: 1239205-21-0
• MF: C₅H₈BrN₃O₂S
• MW: 254.104918479919
• CID: 6821266
• PubChem ID: 59443904
• Update Time: 2025-03-28

2-bromo-N,N-dimethyl-1H-imidazole-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1239205-21-0
• DB-104393
• SCHEMBL1688602
• 2-bromo-N,N-dimethyl-1H-imidazole-1-sulfonamide
• QYGFNFMJWUKARC-UHFFFAOYSA-N

• Inchi： 1S/C5H8BrN3O2S/c1-8(2)12(10,11)9-4-3-7-5(9)6/h3-4H,1-2H3
• InChI Key： QYGFNFMJWUKARC-UHFFFAOYSA-N
• SMILES： BrC1=NC=CN1S(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 252.95206Da
• Monoisotopic Mass: 252.95206Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.6Ų